Cas no 1396571-23-5 (N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1396571-23-5
• MF: C₁₃H₁₂F₃N₃O₃S
• MW: 347.312891960144
• CID: 5400660
• Update Time: 2025-08-05

N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzenesulfonamide
• N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C13H12F3N3O3S/c1-2-22-12-7-11(17-8-18-12)19-23(20,21)10-6-4-3-5-9(10)13(14,15)16/h3-8H,2H2,1H3,(H,17,18,19)
• InChI Key： XSYLQANICBLEQB-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(OCC)=NC=N2)(=O)=O)=CC=CC=C1C(F)(F)F

Additional information on N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide

Introduction to N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1396571-23-5)

N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide, identified by its CAS number 1396571-23-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of an ethoxypyrimidine moiety and a trifluoromethyl-substituted benzene ring sulfonamide, contribute to its unique chemical properties and potential therapeutic applications.

The ethoxypyrimidine group in N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Pyrimidine derivatives are well-known for their involvement in nucleic acid metabolism and have been widely explored as antiviral, anticancer, and antimicrobial agents. The incorporation of an ethoxy group enhances the solubility and metabolic stability of the molecule, which is crucial for its pharmacokinetic profile. Recent studies have highlighted the importance of pyrimidine-based scaffolds in developing novel therapeutic agents, particularly those targeting enzyme inhibition and receptor binding.

The second major component of this compound, the 2-(trifluoromethyl)benzene-1-sulfonamide moiety, introduces a trifluoromethyl group into the benzene ring. This substitution is strategically important as it can significantly influence the electronic properties and binding affinity of the molecule. Trifluoromethyl groups are frequently employed in drug design due to their ability to enhance metabolic stability, lipophilicity, and binding interactions with biological targets. In particular, the trifluoromethyl-substituted sulfonamides have shown remarkable potential in inhibiting various enzymes and receptors involved in inflammatory and oncological diseases. The presence of this group in N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide suggests that it may exhibit potent activity against such targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein kinases, which are critical targets in cancer therapy. The combination of pyrimidine and sulfonamide moieties in N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide positions it as a potential lead compound for kinase inhibition. Several studies have demonstrated that pyrimidine-based sulfonamides can effectively modulate the activity of kinases such as Janus kinases (JAKs), cyclin-dependent kinases (CDKs), and tyrosine kinases (TKs). These kinases play pivotal roles in cell signaling pathways that are often dysregulated in cancer cells. By inhibiting these kinases, N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide may offer a novel therapeutic strategy for treating various types of cancer.

Beyond its potential applications in oncology, N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide has also shown promise in other therapeutic areas. For instance, its structural motif is reminiscent of compounds that have been investigated for their anti-inflammatory properties. Sulfonamides are known to interact with various inflammatory mediators and have been used in the development of drugs targeting conditions such as rheumatoid arthritis and inflammatory bowel disease. The ethoxypyrimidine group may further enhance its ability to modulate inflammatory pathways by interacting with specific enzymes or receptors involved in inflammation.

The synthesis of N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the ethoxy group onto the pyrimidine ring typically involves nucleophilic substitution reactions, while the attachment of the trifluoromethyl-substituted benzene sulfonamide requires more sophisticated synthetic strategies, such as palladium-catalyzed cross-coupling reactions or direct fluorination techniques. Advanced spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the structure of this complex molecule.

In terms of pharmacological evaluation, N-(6-ethoxypyrimidin-4-yl)-2-(trifluoromethyl)benzene-1-sulfonamide has been subjected to various bioassays to assess its biological activity. Preliminary studies have indicated that it exhibits significant inhibitory effects on certain protein kinases, suggesting its potential as a lead compound for drug development. Additionally, its interaction with other biological targets such as transcription factors and ion channels has been explored. These interactions may provide insights into its mechanism of action and help identify possible side effects or off-target effects that need to be addressed during further development.

The future direction of research on N-(6-ethoxypyrimidin-4-ylyl)-
`N`(6`-)et--`N`(2`-)Tr--`Bz--SO`N--NH₂ `(CAS `1396571--23--5)` will likely focus on optimizing its pharmacokinetic properties through structure-based drug design approaches. Computational methods such as molecular docking simulations can be employed to predict how this compound interacts with biological targets at the molecular level. This information can guide medicinal chemists in modifying specific parts of the molecule to improve its potency, selectivity, and overall pharmacological profile.

In conclusion, N-(
`N`(6`-)et--`N`(2`-)Tr--`Bz--SO`N--NH₂ `(CAS `1396571--23--5)` represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of an ethoxypyrimidine moiety and a trifluoromethyl-substituted benzene sulfonamide makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases, particularly cancer and inflammation-related disorders. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in drug discovery efforts worldwide.`